Cas no 1556482-02-0 (2-(3-Bromo-4-fluorophenoxy)acetic acid)

2-(3-Bromo-4-fluorophenoxy)acetic acid structure
1556482-02-0 structure
Product Name:2-(3-Bromo-4-fluorophenoxy)acetic acid
CAS No:1556482-02-0
MF:C8H6BrFO3
MW:249.033845424652
CID:5746826
PubChem ID:83231542
Update Time:2023-11-11

2-(3-Bromo-4-fluorophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-4-fluorophenoxy)acetic acid
    • AKOS021553732
    • EN300-1628155
    • 1556482-02-0
    • 2-(3-bromo-4-fluorophenoxy)aceticacid
    • Acetic acid, 2-(3-bromo-4-fluorophenoxy)-
    • 2-(3-Bromo-4-fluorophenoxy)acetic acid
    • Inchi: 1S/C8H6BrFO3/c9-6-3-5(1-2-7(6)10)13-4-8(11)12/h1-3H,4H2,(H,11,12)
    • InChI Key: PTNCIAMWUFOPOG-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)OCC(=O)O)F

Computed Properties

  • Exact Mass: 247.94843g/mol
  • Monoisotopic Mass: 247.94843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.717±0.06 g/cm3(Predicted)
  • Boiling Point: 340.2±27.0 °C(Predicted)
  • pka: 3.04±0.10(Predicted)

2-(3-Bromo-4-fluorophenoxy)acetic acid Pricemore >>

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